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inhibitors

  • 5'-Fluoroindirubinoxime
    5'-Fluoroindirubinoxime
    • Cat. No.:
    • B1662627
    • CAS No.:
    • Molecular Formula:
    • C16H10FN3O2
    • Molecular Weight:
    • 295.27 g/mol
    Description
    PD 082106 is an inhibitor of FMS-related tyrosine kinase 3 (FLT3;  IC50 = 0.015 µM, respectively) and a derivative of indirubin. It is selective for FLT3 over Met, Ron, EGFR, and the insulin receptor (IC50s...
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  • ATB107
    ATB107
    • Cat. No.:
    • B1663808
    • CAS No.:
    • Molecular Formula:
    • C21H28N8
    • Molecular Weight:
    • 392.5 g/mol
    Description
    ATB107 is a novel and potent inhibitor of indole-3-glycerol phosphate synthase (IGPS) with a KD of 3 μM.
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  • Olodanrigan
    Olodanrigan
    • Cat. No.:
    • B1662175
    • CAS No.:
    • 1316755-16-4
    • Molecular Formula:
    • C32H29NO5
    • Molecular Weight:
    • 507.6 g/mol
    Description
    Olodanrigan is under investigation in clinical trial NCT03297294 (Safety and Efficacy of EMA401 in Patients With Painful Diabetic Neuropathy (PDN)).
    OLODANRIGAN is a small molecule drug with a maximum clinica...
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  • Hydroxyguanabenz
    Hydroxyguanabenz
    • Cat. No.:
    • B1663198
    • CAS No.:
    • 24047-25-4
    • Molecular Formula:
    • C8H8Cl2N4O
    • Molecular Weight:
    • 247.08 g/mol
    Description
    Guanoxabenz is a dichlorobenzene.
    GUANOXABENZ is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication.
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  • Sotalol
    Sotalol
    • Cat. No.:
    • B1662669
    • CAS No.:
    • 3930-20-9
    • Molecular Formula:
    • C12H20N2O3S
    • Molecular Weight:
    • 272.37 g/mol
    Description
    Sotalol is a sulfonamide that is N-phenylmethanesulfonamide in which the phenyl group is substituted at position 4 by a 1-hydroxy-2-(isopropylamino)ethyl group. It has both beta-adrenoreceptor blocking (Vaughan ...
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  • Syringaresinol
    Syringaresinol
    • Cat. No.:
    • B1662434
    • CAS No.:
    • 487-35-4
    • Molecular Formula:
    • C22H26O8
    • Molecular Weight:
    • 418.4 g/mol
    Description
    Syringaresinol is a lignan that is 7,9':7',9-diepoxylignane substituted by hydroxy groups at positions 4 and 4' and methoxy groups at positions 3, 3', 5 and 5' respectively. It has a role as a plant metabolite. ...
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  • Bicuculline methobromide
    Bicuculline methobromide
    • Cat. No.:
    • B1663182
    • CAS No.:
    • 66016-70-4
    • Molecular Formula:
    • C21H20BrNO6
    • Molecular Weight:
    • 462.3 g/mol
    Description
    GABAA receptor antagonist;  High Quality Biochemicals for Research Uses
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  • Antiulcer Agent 1
    Antiulcer Agent 1
    • Cat. No.:
    • B1663199
    • CAS No.:
    • 76001-09-7
    • Molecular Formula:
    • C19H23N3O4
    • Molecular Weight:
    • 357.4 g/mol
    Description
    3-[[2-[[2-(3,4-Dimethoxyphenyl)ethyl]amino]-2-oxoethyl]amino]benzamide is a 2-(3,4-dimethoxyphenyl)ethylamine derivative for oral administration at an exploratory stage of new drug development. ...
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  • Dazoxiben
    Dazoxiben
    • Cat. No.:
    • B1663000
    • CAS No.:
    • 78218-09-4
    • Molecular Formula:
    • C12H12N2O3
    • Molecular Weight:
    • 232.23 g/mol
    Description
    RN given refers to parent cpd
    See also: Dazoxiben Hydrochloride (active moiety of).
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  • Carbamimidoyl(dimethyl)azanium;[(E)-[1-[2-(furan-3-yl)ethyl]-4b,8,8,10a-tetramethyl-1,3,4,4a,5,6,7,8a,9,10-decahydrophenanthren-2-ylidene]methyl] hydrogen sulfate
    Carbamimidoyl(dimethyl)azanium;[(E)-[1-[2-(furan-3-yl)e...
    • Cat. No.:
    • B1663117
    • CAS No.:
    • 94203-53-9
    • Molecular Formula:
    • C28H47N3O5S
    • Molecular Weight:
    • 537.8 g/mol
    Description
    Antagonist of the mammalian bile acid sensor farnesoid-X-receptor (FXR);  High Quality Biochemicals for Research Uses
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